1-(1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine
Overview
Description
1-(1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine (FETPM) is a novel pyrazole-based compound that has recently been identified as a potential therapeutic agent. FETPM has shown promising results in various scientific studies, including its use as a neuroprotective agent and its potential to reduce inflammation.
Scientific Research Applications
Fluorinated Pyrazoles Synthesis
Fluorinated pyrazoles, including structures similar to the specified compound, are synthesized through various innovative methods, offering building blocks for medicinal and agricultural chemistry. Schmitt et al. (2017) developed fluoroalkyl amino reagents capable of introducing fluoro(trifluoromethoxy)methyl groups onto arenes and heterocycles. This method enhances the synthesis of fluorinated pyrazoles, crucial for pharmaceutical and agricultural applications due to their potential bioactivity (Schmitt et al., 2017).
Building Blocks for Medicinal Chemistry
Compounds with fluorine substitutions are frequently used as building blocks in medicinal chemistry due to their ability to modify the biological activity of molecules. Surmont et al. (2011) reported on the synthesis of new 3-amino-4-fluoropyrazoles, highlighting their importance in creating molecules with potential therapeutic applications (Surmont et al., 2011).
Agricultural Chemistry Applications
In agricultural chemistry, fluorinated pyrazoles serve as potent intermediates for developing agrochemicals. Fustero et al. (2008) described the synthesis of fluorinated analogs of Tebufenpyrad, indicating the significant acaricidal activity of these compounds. This underscores the potential of fluorinated pyrazoles in creating more effective and stable pesticides (Fustero et al., 2008).
properties
IUPAC Name |
1-[1-(2-fluoroethyl)-3-(trifluoromethyl)pyrazol-4-yl]-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11F4N3/c1-13-4-6-5-15(3-2-9)14-7(6)8(10,11)12/h5,13H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIRKCPHJSPUKSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CN(N=C1C(F)(F)F)CCF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11F4N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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